2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide

• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O4/c1-13-9-10-14(22-25-20-18(29-22)8-5-11-23-20)12-15(13)24-21(26)19-16(27-2)6-4-7-17(19)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key: SHOBNWWZJUMWHC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=C(C=CC=C4OC)OC

Description

2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide, also known as DMOP, is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications.

Mechanism of Action

2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide's mechanism of action is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and have been implicated in various diseases, including cancer.
Biochemical and Physiological Effects
2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have neuroprotective effects, including the preservation of neuronal viability and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide research, including further studies on its potential use as an anticancer agent and as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide's mechanism of action and to develop more effective and targeted treatments based on this compound.

Synthesis Methods

2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide can be synthesized through a multistep process involving the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-methyl-5-oxazolo[4,5-b]pyridine-2-amine. The final step involves the reaction of the resulting intermediate with 4-aminophenylbenzamide to yield 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide.

Scientific Research Applications

2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been extensively studied for its potential use in various scientific research applications, including as a potential treatment for various diseases. One study found that 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide can inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent. Additionally, 2,6-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have neuroprotective effects, suggesting that it may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.